2-(Piperidine-1-carbonyl)morpholine hydrochloride

• IUPAC Name: morpholin-2-yl(piperidin-1-yl)methanone;hydrochloride
• InChI: InChI=1S/C10H18N2O2.ClH/c13-10(9-8-11-4-7-14-9)12-5-2-1-3-6-12;/h9,11H,1-8H2;1H
• InChI Key: BSZUBVQREKDEJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2CNCCO2.Cl
• Molecular Formula: C10H19ClN2O2
• Molecular Weight: 234.72 g/mol

Description

“2-(Piperidine-1-carbonyl)morpholine hydrochloride” is a chemical compound. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a topic of interest in recent scientific literature. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The structure of “2-(Piperidine-1-carbonyl)morpholine hydrochloride” can be found on PubChem.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Ozonation of Piperidine, Piperazine, and Morpholine

The study by Tekle-Röttering et al. (2016) investigated the reaction of piperidine, piperazine, and morpholine with ozone. This research is relevant because piperidine and morpholine structures are present in many pharmaceuticals. The findings showed that these compounds can be degraded with ozone, although transformation is limited due to a chain reaction decomposing the ozone.

Synthesis and Catalytic Applications

Pradhumn Singh et al. (2013) explored the synthesis of N-{2-(arylthio/seleno)ethyl}morpholine/piperidine ligands, which, when reacted with Na2PdCl4, form potent catalysts for the Heck reaction (Singh, Das, Prakash, & Singh, 2013). These complexes exhibited high catalytic efficiency, especially for piperidine derivatives.

Piperidine and Morpholine in Chemical Synthesis

Ibrahim El-Sayed El-Kkoly et al. (1977) studied the reaction of piperidine and morpholine with various pyran derivatives, leading to the formation of thiophene derivatives and δ-oxoamides (El-Sayed El-Kkoly, Mishrikey, & Fuid-Alla, 1977). This research demonstrates the utility of piperidine and morpholine in organic synthesis, particularly in forming heterocyclic compounds.

Lipophilicity and Drug-like Properties of Morpholines

A study by Degorce et al. (2018) found that bridging morpholines across the ring with one-carbon tethers leads to a reduction in lipophilicity, which can improve drug-like properties (Degorce, Bodnarchuk, Cumming, & Scott, 2018). This is significant for the development of pharmaceuticals containing morpholine structures.

Antihypertensive Activity of Morpholine and Piperidine Derivatives

L. Perekhoda et al. (2020) synthesized novel compounds containing morpholine and piperidine moieties with potential antihypertensive activity. These compounds were shown to be promising angiotensin-converting enzyme inhibitors (Perekhoda, Georgiyants, Yeromina, Drapak, Lubenets, Ieromina, Sych, Severina, & Demchenko, 2020).

Conformational Analysis of Piperidine and Morpholine

R. Baldock and A. Katritzky (1968) conducted a conformational analysis of piperidine, morpholine, and their derivatives, providing insights into the orientation of NH-groups in these heterocycles. This research is important for understanding the structural properties of piperidine and morpholine compounds (Baldock & Katritzky, 1968).

Synthesis of 3-((Hetera)cyclobutyl)azetidines

I. O. Feskov et al. (2019) synthesized 3-((hetera)cyclobutyl)azetidine-based isosteres of piperidine, piperazine, and morpholine. These compounds demonstrated increased conformational flexibility compared to their parent heterocycles, making them valuable in drug discovery (Feskov, Chernykh, Kuchkovska, Daniliuc, Kondratov, & Grygorenko, 2019).

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including “2-(Piperidine-1-carbonyl)morpholine hydrochloride”, is an important task of modern organic chemistry. This will continue to be a significant area of research in the future.

Mechanism of Action

Target of Action

Piperidine derivatives have been found to play a significant role in the pharmaceutical industry, being present in more than twenty classes of pharmaceuticals . They are often used in the design of drugs targeting various biochemical pathways .

Mode of Action

Piperidine derivatives have been associated with various modes of action depending on their specific structure and the target they interact with .

Biochemical Pathways

Piperidine derivatives, in general, can affect a wide range of biochemical pathways depending on their specific structure and target .

Result of Action

Piperidine derivatives have been associated with various biological and pharmacological activities .